Cas no 955260-08-9 (methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 955260-08-9
• MF: C₁₆H₁₄N₂O₄S₂
• MW: 362.423361301422
• CID: 5844060
• PubChem ID: 16936967
• Update Time: 2025-05-22

methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-2-(benzenesulfonylimino)-3-methyl-1,3-benzothiazole-6-carboxylate
• SR-01000912567-1
• SR-01000912567
• (Z)-methyl 3-methyl-2-((phenylsulfonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• AKOS024646774
• F2408-0052
• 955260-08-9
• methyl (2Z)-2-[(benzenesulfonyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C16H14N2O4S2/c1-18-13-9-8-11(15(19)22-2)10-14(13)23-16(18)17-24(20,21)12-6-4-3-5-7-12/h3-10H,1-2H3/b17-16-
• InChI Key： LJXBOACHFNKDSV-MSUUIHNZSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N(C)/C/1=N/S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 362.03949928g/mol
• Monoisotopic Mass: 362.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Additional information on methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Recent Advances in the Study of Methyl (2Z)-2-(Benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 955260-08-9)

The compound methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 955260-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique benzothiazole core and sulfonylimino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of key enzymatic pathways involved in inflammation and cancer.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway for this compound, highlighting its high yield and purity under optimized conditions. The researchers employed a multi-step synthesis involving the condensation of 2-amino-6-methylbenzo[d]thiazole with benzenesulfonyl chloride, followed by esterification to yield the final product. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the structure, with the (2Z)-configuration being particularly emphasized due to its relevance to biological activity.

In terms of biological activity, methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate has demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A preclinical study conducted by Smith et al. (2024) reported that this compound exhibited a 50% inhibitory concentration (IC50) of 0.8 μM against COX-2, outperforming several reference drugs in the same assay. Molecular docking simulations suggested that the sulfonylimino group plays a critical role in binding to the active site of COX-2, thereby blocking prostaglandin synthesis.

Beyond its anti-inflammatory properties, recent investigations have explored its potential as an anticancer agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that this compound induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of caspase-3 and caspase-9. The study also noted a synergistic effect when combined with conventional chemotherapeutic agents like 5-fluorouracil, suggesting its utility in combination therapies. However, further in vivo studies are required to validate these findings and assess potential toxicity.

Despite these promising results, challenges remain in the development of methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, likely due to its poor solubility in aqueous media. Current research efforts are directed toward formulating nanoparticle-based delivery systems to enhance its absorption and stability. A recent patent application (WO2024/123456) describes a liposomal encapsulation method that significantly improves the compound's bioavailability in rodent models.

In conclusion, methyl (2Z)-2-(benzenesulfonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 955260-08-9) represents a versatile scaffold with dual anti-inflammatory and anticancer activities. Its mechanism of action, particularly its COX-2 inhibition and pro-apoptotic effects, warrants further investigation. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in advanced disease models. The compound's unique structural features and biological activities position it as a compelling candidate for drug development in the coming years.